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Compound of Interest

Compound Name: 5-Phenyl-2-trityltetrazole
CAS No.: 87268-78-8
Cat. No.: B130597
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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Phenyl-2-trityltetrazole is a pivotal chemical intermediate, playing a crucial role in the
synthesis of various pharmaceutical compounds. Its unique structural features, particularly the
presence of the bulky trityl protecting group, make it a valuable building block in complex
organic syntheses. This guide provides a comprehensive overview of the core physicochemical
properties of 5-Phenyl-2-trityltetrazole, with a primary focus on its molecular weight and its
implications in stoichiometry and analytical characterization. We will also delve into its
synthesis and applications to provide a holistic understanding for researchers in the field.

Core Physicochemical Properties

The foundational characteristics of a molecule are critical for its application in synthesis and
analysis. For 5-Phenyl-2-trityltetrazole, these properties are summarized below.
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Property Value Source
Molecular Weight 388.46 g/mol [1]
Molecular Formula C26H20Na4 [1]
CAS Number 154750-11-5 [1]
Purity Typically 297% [1]

The molecular weight of 388.46 g/mol is a critical parameter for accurate reagent measurement
in synthetic protocols, ensuring precise stoichiometric control which is paramount for reaction
efficiency and purity of the final product.

Molecular Structure and Its Significance

The structure of 5-Phenyl-2-trityltetrazole is characterized by a phenyl group at the 5-position
of the tetrazole ring and a trityl (triphenylmethyl) group attached to one of the nitrogen atoms.
The specific isomer, the 2-substituted tetrazole, is of particular interest in many synthetic
routes.

Caption: Molecular structure of 5-Phenyl-2-trityltetrazole.

The trityl group serves as a sterically bulky protecting group, which can direct the
regioselectivity of subsequent reactions. This is a common strategy in medicinal chemistry to
achieve specific isomers of more complex molecules.

Synthetic Context and Application

5-Phenyl-2-trityltetrazole is a key intermediate in the synthesis of angiotensin Il receptor
blockers (ARBS), a class of drugs used to treat high blood pressure and heart failure. For
instance, it is a precursor in the synthesis of Losartan and Irbesartan.[2] The synthesis of 5-
Phenyl-2-trityltetrazole itself typically involves the reaction of 5-phenyltetrazole with trityl
chloride in the presence of a base.

A general synthetic workflow is outlined below:
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Caption: General synthesis workflow for 5-Phenyl-2-trityltetrazole.

The choice of base and solvent is critical for optimizing the yield and purity of the product. The
reaction is often carried out under inert conditions to prevent side reactions.

The Role of the Tetrazole Moiety in Drug Design

The tetrazole ring is a common feature in medicinal chemistry, often serving as a bioisostere for
a carboxylic acid group.[3] This substitution can lead to improved metabolic stability and
pharmacokinetic properties of a drug candidate. Tetrazole derivatives have shown a wide range
of biological activities, including anti-inflammatory, anticancer, and antihypertensive effects.[3]
The phenyl group at the 5-position of the tetrazole in this particular molecule is a common
starting point for further functionalization to build more complex drug molecules.

Analytical Characterization

Confirmation of the successful synthesis of 5-Phenyl-2-trityltetrazole relies on various
analytical techniques. While specific spectra for this exact compound are not readily available
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in the provided search results, the characterization of similar tetrazole derivatives often
involves:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
presence of the phenyl and trityl groups and the overall structure. The chemical shift of the
tetrazole carbon can help distinguish between N1 and N2 isomers.[4]

e Infrared (IR) Spectroscopy: IR spectroscopy can identify characteristic functional group
vibrations within the molecule. For example, the disappearance of the N-H stretch from the
starting 5-phenyltetrazole and the appearance of peaks corresponding to the trityl group
would be indicative of a successful reaction.[5]

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the
molecular weight and elemental composition of the synthesized compound.[4]

Conclusion

5-Phenyl-2-trityltetrazole, with a molecular weight of 388.46 g/mol , is a fundamentally
important intermediate in pharmaceutical synthesis.[1] Its utility is derived from the strategic
use of the trityl protecting group and the versatile nature of the 5-phenyltetrazole core. A
thorough understanding of its chemical properties, particularly its molecular weight, is essential
for researchers and scientists in the field of drug development to ensure the efficiency and
accuracy of their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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